tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate, or TBMEA, is an organic compound that is used in various scientific applications. TBMEA is a tertiary amine that is a derivative of azetidine and is composed of a central carbon atom with a methyl group and two hydroxyethyl groups attached to it. TBMEA is a colorless, odorless, and volatile liquid at room temperature, and it is slightly soluble in water. TBMEA has a wide range of applications in scientific research, including synthesis, biochemistry, and physiological studies.
Mechanism of Action
TBMEA is an organic compound that acts as a catalyst in the synthesis of various organic compounds. It acts as a nucleophile and can react with electrophiles, such as carbonyl compounds, to form new covalent bonds. TBMEA can also act as a Lewis acid, which can facilitate the formation of new bonds between molecules.
Biochemical and Physiological Effects
TBMEA has been used in various biochemical and physiological studies. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. TBMEA has also been used in studies of protein structure, as it can be used to modify the structure of proteins and thus affect their function.
Advantages and Limitations for Lab Experiments
The use of TBMEA in laboratory experiments has several advantages. It is a colorless, odorless, and volatile liquid at room temperature, which makes it easy to handle and store. In addition, TBMEA is relatively inexpensive, making it a cost-effective reagent for laboratory experiments. However, TBMEA is slightly soluble in water, which can limit its use in aqueous solutions.
Future Directions
There are many potential future directions for TBMEA research. It could be used to develop more efficient methods of synthesizing organic compounds, as well as to study the structure and function of proteins. TBMEA could also be used in the development of new drugs and pharmaceuticals, as well as in the study of enzyme kinetics and biochemical pathways. Additionally, TBMEA could be used to develop new ways to modify proteins and to study the effects of such modifications on their function. Finally, TBMEA could be used to study the biochemistry and physiology of various organisms.
Synthesis Methods
TBMEA can be synthesized in various ways, depending on the desired purity. One method involves the reaction of 1-hydroxy-2-methoxyethyl azetidine-1-carboxylic acid with tert-butyl bromide in the presence of potassium carbonate in a solvent such as dichloromethane. The reaction produces a tert-butyl ester of the acid, which is then hydrolyzed with aqueous sodium hydroxide to form TBMEA.
Scientific Research Applications
TBMEA has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various organic compounds, such as amines and alcohols. TBMEA is also used as a catalyst in the synthesis of pharmaceuticals and other organic compounds. In addition, TBMEA has been used in the study of biochemistry and physiology, as well as in the study of enzyme kinetics and protein structure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocrotonate with 2-methoxyethanol and subsequent cyclization to form the azetidine ring. The carboxylate group is then introduced through esterification with tert-butyl chloroformate and hydrolysis with sodium hydroxide to yield the final product.", "Starting Materials": [ "tert-butyl 3-aminocrotonate", "2-methoxyethanol", "tert-butyl chloroformate", "sodium hydroxide" ], "Reaction": [ "Step 1: React tert-butyl 3-aminocrotonate with 2-methoxyethanol in the presence of a base catalyst to form tert-butyl 3-(1-hydroxy-2-methoxyethyl)crotonate.", "Step 2: Cyclize tert-butyl 3-(1-hydroxy-2-methoxyethyl)crotonate using a Lewis acid catalyst to form tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate.", "Step 3: Esterify tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate with tert-butyl chloroformate in the presence of a base catalyst to form tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate tert-butyl ester.", "Step 4: Hydrolyze tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate tert-butyl ester with sodium hydroxide to yield tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate." ] } | |
CAS RN |
2274866-16-7 |
Product Name |
tert-butyl 3-(1-hydroxy-2-methoxyethyl)azetidine-1-carboxylate |
Molecular Formula |
C11H21NO4 |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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